molecular formula C28H29N3O5 B2860521 N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide CAS No. 1189438-44-5

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide

Cat. No. B2860521
CAS RN: 1189438-44-5
M. Wt: 487.556
InChI Key: RIDLNKDEWBXPSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide” is a complex organic compound. It contains several functional groups, including an acetamide group, a benzodiazepinone group, and methoxyphenyl groups .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodiazepinone core is a seven-membered ring fused to a benzene ring. The methoxyphenyl groups are benzene rings with methoxy (OCH3) substituents .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of multiple aromatic rings and polar functional groups would likely make it relatively high in molecular weight and capable of forming hydrogen bonds .

Scientific Research Applications

Anti-Biofilm Agent in Dermatophytosis Treatment

This compound has been identified as a potential anti-biofilm agent for the treatment of dermatophytosis, a fungal infection affecting the skin . The membranolytic activity of this compound disrupts the biofilm structure, which is crucial for the survival and resistance of dermatophytes. This application could revolutionize the treatment of persistent fungal infections that are resistant to current therapies.

Optical Material in Electronics

The compound’s derivatives have been studied for their optical properties in electronic applications . These properties include photoluminescence (PL) and electrochromic (EC) behaviors, which are essential for developing new materials for electronic displays and devices. The compound’s ability to exhibit multi-color changes under different oxidation states makes it a valuable material for creating a color palette in visual technologies.

Redox-Active Material in Electrochemical Applications

As a redox-active material , this compound and its derivatives show promise in electrochemical applications . Their excellent electrochemical reversibility and the ability to undergo color changes make them suitable for use in sensors and switches, which are critical components in various electronic circuits and devices.

UV-Visible Spectrum Analysis

The compound’s UV-visible spectrum is of interest for chemical characterization and quality control in pharmaceuticals . Understanding the UV-visible spectrum can help in identifying the compound and ensuring its purity, which is vital for the development of safe and effective pharmaceutical products.

properties

IUPAC Name

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-3H-1,5-benzodiazepin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H29N3O5/c1-34-21-11-9-20(10-12-21)23-17-28(33)31(24-7-5-4-6-22(24)30-23)18-27(32)29-15-14-19-8-13-25(35-2)26(16-19)36-3/h4-13,16H,14-15,17-18H2,1-3H3,(H,29,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RIDLNKDEWBXPSK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=NC3=CC=CC=C3N(C(=O)C2)CC(=O)NCCC4=CC(=C(C=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H29N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

487.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.